Cas no 727641-92-1 (5-(2-Amino-1-hydroxyethyl)-salicylsaeure-methylester)

• Product Name: 5-(2-Amino-1-hydroxyethyl)-salicylsaeure-methylester
• CAS No: 727641-92-1
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5018828
• Update Time: 2023-08-25

5-(2-Amino-1-hydroxyethyl)-salicylsaeure-methylester Chemical and Physical Properties

Names and Identifiers

• 5-(2-Amino-1-hydroxyethyl)-salicylsaeure-methylester

• Inchi： 1S/C10H13NO4/c1-15-10(14)7-4-6(9(13)5-11)2-3-8(7)12/h2-4,9,12-13H,5,11H2,1H3
• InChI Key： HWUSSICEWQGQSI-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC(=C(C(=O)OC)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• XLogP3: -0.5
• Topological Polar Surface Area: 92.8